Cas no 17790-81-7 (Butanoic acid,4-bromo-3-oxo-, methyl ester)

• Product Name: Butanoic acid,4-bromo-3-oxo-, methyl ester
• CAS No: 17790-81-7
• Molecular Formula: C₅H₇O₃Br
• Molecular Weight: 195.01128
• CID: 220991
• PubChem ID: 295655

Butanoic acid,4-bromo-3-oxo-, methyl ester Properties

Names and Identifiers

• Butanoic acid,4-bromo-3-oxo-, methyl ester
• ethyl 4-bromo-3-oxobutanoate
• Ethyl 4-bromoacetoacetate
• methyl 4-bromo-3-oxobutanoate
• 4-bromo-3-oxo-butanoic acid,methyl ester
• 4-Bromo-3-oxobutyric acid, methyl ester
• AC1L6OMD
• AG-E-28122
• CTK4D6620
• KB-257022
• methyl 4-bromo-3-oxo-butanoate
• methyl 4-bromo-3-oxobutyrate
• methyl 4-bromoacetoacetate
• NSC165240
• SCHEMBL2764239
• AKOS040768076
• NSC-165240
• Butanoic acid, 4-bromo-3-oxo-, methyl ester
• SY310840
• s11869
• methyl4-bromo-3-oxo-butanoate
• DTXSID00304277
• methyl-4-bromoacetoacetate
• 17790-81-7
• MFCD14635860
• Methyl 4-bromo-3-oxobutanoate #
• 4-BROMO-3-OXO-BUTANOIC ACID METHYL ESTER

• InChIKey： CZRWOPRGDPUSDE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7BrO3/c1-9-5(8)2-4(7)3-6/h2-3H2,1H3
• SMILES： COC(CC(CBr)=O)=O

Computed Properties

• Exact Mass: 193.95781
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 193.95786g/mol
• Heavy Atom Count: 9
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 0.51350
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives